![molecular formula C20H26F6IOSb B179819 (4-(Octyloxy)phenyl)(phenyl)iodonium hexafluorostibate(V) CAS No. 121239-75-6](/img/structure/B179819.png)
(4-(Octyloxy)phenyl)(phenyl)iodonium hexafluorostibate(V)
Overview
Description
The compound "(4-(Octyloxy)phenyl)(phenyl)iodonium hexafluorostibate(V)" is a type of asymmetric cationic photoinitiator. Photoinitiators are compounds that release free radicals when exposed to light, initiating polymerization processes. This particular compound is synthesized from n-octylphene ether and iodobenzene, with the resulting product reacting with KSbF6 to form the hexafluorostibate salt .
Synthesis Analysis
The synthesis of this compound involves a multi-step process. Initially, n-octylphene ether is synthesized using 1-bromooctane and phenol with hexadecyltrimethylammonium bromide as a phase transfer catalyst. Subsequently, iodobenzene, peracetic acid, and p-toluene sulfonic acid are added. The optimal conditions for this reaction are a 1:1:2.2 molar ratio, a reaction time of 12 hours, and a temperature of 40°C. The intermediate product, (4-octyloxyphenyl)phenyl iodonium tosylate, is then reacted with KSbF6 in acetone to yield the final compound. The structure of the compound is confirmed by UV, IR, and H NMR spectroscopy, with a total yield above 62.7% .
Molecular Structure Analysis
While the provided data does not include direct information about the molecular structure of "(4-(Octyloxy)phenyl)(phenyl)iodonium hexafluorostibate(V)," similar compounds have been characterized using various spectroscopic techniques. For instance, compounds with iodonium groups and hexafluorophosphate or hexafluoroantimonate counterions have been identified by UV, 1H NMR, MS, and IR spectroscopy . These techniques help in determining the molecular structure and confirming the identity of the synthesized compounds.
Chemical Reactions Analysis
The compound is designed to act as a photoinitiator, which suggests that it participates in chemical reactions upon exposure to light. The photoinitiability of similar compounds has been tested, indicating that these materials can initiate polymerization when irradiated . The exact chemical reactions and mechanisms for "(4-(Octyloxy)phenyl)(phenyl)iodonium hexafluorostibate(V)" are not detailed in the provided data, but it can be inferred that the compound undergoes a photochemical process to generate free radicals necessary for initiating polymerization.
Physical and Chemical Properties Analysis
The physical properties of related compounds, such as 4,4''''-di-n-octyl-p-quaterphenyl, have been studied, revealing a transition to a liquid-crystalline phase at 81°C . Although the exact physical properties of "(4-(Octyloxy)phenyl)(phenyl)iodonium hexafluorostibate(V)" are not provided, it can be assumed that the compound has distinct thermal properties and phase behavior due to its structural characteristics. The chemical properties, particularly its role as a photoinitiator, suggest that it is sensitive to light and capable of initiating polymerization reactions under appropriate conditions .
Scientific Research Applications
- Use as a UV Photoinitiator : This compound has been identified as a novel Free radical-Cationic Hybrid UV photoinitiator, offering a promising avenue for the initiation of polymerization processes under UV radiation (Xie Chuan, 2007).
- Benzyne Precursor : Another study highlighted its role as a benzyne precursor, essential for various synthetic applications in chemistry (T. Kitamura, M. Todaka, Y. Fujiwara, 2003).
- Photoinitiability Testing : The compound's photoinitiability, crucial for initiating polymerization under light, has been tested, confirming its effectiveness in such applications (Cheng De-jun, 2008).
- Cationic Polymerization of Epoxides : It has been utilized specifically for the cationic polymerization of epoxides, showing sensitivity to moisture and indicating potential in the field of epoxy resin production (A. Hartwig, A. Harder, A. Lühring, H. Schröder, 2001).
Applications in Chemical Synthesis and Material Science
The compound also finds applications in broader chemical synthesis and material science domains.
- Electrophilic Radiofluorination : The compound serves as a precursor molecule for electrophilic radiofluorination, showcasing its potential in the field of radiochemistry (J. Cardinale, J. Ermert, H. Coenen, 2012).
- Phenol Transfer Reagents : Phenolic aryliodonium salts derived from the compound are used as phenol transfer reagents, important for reactions with various anionic nucleophiles (A. Yoshimura, Michael T. Shea, O. Guselnikova, P. Postnikov, Gregory T. Rohde, A. Saito, M. Yusubov, V. Nemykin, V. Zhdankin, 2018).
- Luminescent Liquid Crystalline Materials : The compound is involved in the synthesis of luminescent liquid crystalline materials, opening up pathways in the development of new materials with specific light-emitting properties (A. N., A. V. Adhikari, 2014).
Safety and Hazards
The compound is harmful if swallowed or inhaled and is toxic to aquatic life with long-lasting effects . Precautions should be taken to avoid breathing dust/fume/gas/mist/vapors/spray and release to the environment . It should not be eaten, drunk, or smoked when using this product . It should be used only outdoors or in a well-ventilated area . After handling, skin should be washed thoroughly . In case of swallowing or inhalation, a poison center or doctor should be contacted if the person feels unwell .
properties
IUPAC Name |
hexafluoroantimony(1-);(4-octoxyphenyl)-phenyliodanium | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26IO.6FH.Sb/c1-2-3-4-5-6-10-17-22-20-15-13-19(14-16-20)21-18-11-8-7-9-12-18;;;;;;;/h7-9,11-16H,2-6,10,17H2,1H3;6*1H;/q+1;;;;;;;+5/p-6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBOTYWKRKSTVOV-UHFFFAOYSA-H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCOC1=CC=C(C=C1)[I+]C2=CC=CC=C2.F[Sb-](F)(F)(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26F6IOSb | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601319305 | |
Record name | p-(Octyloxyphenyl)phenyliodonium hexafluoroantimonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601319305 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
645.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
121239-75-6 | |
Record name | p-(Octyloxyphenyl)phenyliodonium hexafluoroantimonate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=121239-75-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | p-(Octyloxyphenyl)phenyliodonium hexafluoroantimonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601319305 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Phenyliodonium hexafluoroantimonate~ | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
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Feasible Synthetic Routes
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